Cas no 1805573-10-7 (Ethyl 3-bromo-2-cyano-4-nitrobenzoate)

• Product Name: Ethyl 3-bromo-2-cyano-4-nitrobenzoate
• CAS No: 1805573-10-7
• MF: C₁₀H₇BrN₂O₄
• MW: 299.077581644058
• CID: 4948349
• Update Time: 2025-07-02

Ethyl 3-bromo-2-cyano-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-cyano-4-nitrobenzoate

• Inchi： 1S/C10H7BrN2O4/c1-2-17-10(14)6-3-4-8(13(15)16)9(11)7(6)5-12/h3-4H,2H2,1H3
• InChI Key： RJXCGBXKXOVBRY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)OCC)=C1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Ethyl 3-bromo-2-cyano-4-nitrobenzoate

Ethyl 3-bromo-2-cyano-4-nitrobenzoate (CAS No. 1805573-10-7): A Comprehensive Overview

Ethyl 3-bromo-2-cyano-4-nitrobenzoate (CAS No. 1805573-10-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various bioactive molecules. Its molecular structure, featuring a benzoate ester group, bromine, cyano, and nitro substituents, makes it a versatile intermediate in organic synthesis.

The benzoate moiety in Ethyl 3-bromo-2-cyano-4-nitrobenzoate contributes to its reactivity and functionality, enabling its use in the development of complex chemical entities. The presence of bromine and nitro groups further enhances its utility as a building block in medicinal chemistry. These substituents are strategically positioned to facilitate various chemical transformations, including nucleophilic aromatic substitution and reduction reactions, which are essential in drug discovery processes.

Recent advancements in the pharmaceutical industry have highlighted the importance of such intermediates in the synthesis of novel therapeutic agents. For instance, researchers have been exploring the use of halogenated benzoates in the development of anticancer and antimicrobial compounds. The cyano group in Ethyl 3-bromo-2-cyano-4-nitrobenzoate has been particularly noted for its ability to enhance binding affinity to biological targets, making it a valuable component in designing targeted therapies.

In academic research, Ethyl 3-bromo-2-cyano-4-nitrobenzoate has been employed in the synthesis of heterocyclic compounds, which are known for their diverse pharmacological properties. The nitro group, for example, can be reduced to an amine, providing a pathway to access nitrogen-containing heterocycles that are prevalent in many active pharmaceutical ingredients (APIs). This transformation is particularly useful in constructing complex molecular frameworks that mimic natural products and exhibit potent biological activity.

The compound's utility extends beyond academic research into industrial applications. Pharmaceutical companies have utilized Ethyl 3-bromo-2-cyano-4-nitrobenzoate as a key intermediate in the production of high-value APIs. Its structural complexity allows for the introduction of multiple functional groups, enabling the synthesis of molecules with tailored properties. This flexibility is crucial in drug development, where optimizing pharmacokinetic and pharmacodynamic profiles is essential for therapeutic efficacy.

One notable area where Ethyl 3-bromo-2-cyano-4-nitrobenzoate has made significant contributions is in the field of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted by anticancer drugs. The benzoate ester group provides a scaffold for designing molecules that can selectively inhibit specific kinases without affecting others. Additionally, the bromine and cyano groups offer handles for further derivatization, allowing researchers to fine-tune the properties of these inhibitors.

The growing interest in green chemistry has also influenced the use of Ethyl 3-bromo-2-cyano-4-nitrobenzoate. Researchers are increasingly seeking sustainable synthetic routes that minimize waste and reduce environmental impact. The compound's versatility as an intermediate allows for the development of catalytic processes that improve efficiency and reduce the need for harsh reagents. Such advancements align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, Ethyl 3-bromo-2-cyano-4-nitrobenzoate (CAS No. 1805573-10-7) is a multifaceted compound with significant applications in pharmaceutical research and industrial synthesis. Its unique structural features make it an invaluable intermediate for developing bioactive molecules, particularly those targeting critical biological pathways such as kinases. As research continues to evolve, the role of this compound is expected to expand further, contributing to innovative solutions in drug discovery and sustainable chemistry.